Cas no 1351587-86-4 (N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride)

• Product Name: N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride
• CAS No: 1351587-86-4
• MF: C₁₆H₂₆ClN₃O₅S
• MW: 407.912742137909
• CID: 5938018
• PubChem ID: 71782784
• Update Time: 2025-06-09

N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride
• VU0526725-1
• F5871-0699
• 2,3-dimethoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]benzamide;hydrochloride
• N-[2-(4-METHANESULFONYLPIPERAZIN-1-YL)ETHYL]-2,3-DIMETHOXYBENZAMIDE HYDROCHLORIDE
• 1351587-86-4
• 2,3-dimethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride
• AKOS026686178

• Inchi： 1S/C16H25N3O5S.ClH/c1-23-14-6-4-5-13(15(14)24-2)16(20)17-7-8-18-9-11-19(12-10-18)25(3,21)22;/h4-6H,7-12H2,1-3H3,(H,17,20);1H
• InChI Key： LSDPRJXHFSVTID-UHFFFAOYSA-N
• SMILES： Cl.S(C)(N1CCN(CCNC(C2C=CC=C(C=2OC)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 407.1281698g/mol
• Monoisotopic Mass: 407.1281698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride

Research Brief on N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride (CAS: 1351587-86-4)

N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride (CAS: 1351587-86-4) is a chemically synthesized small molecule that has garnered significant attention in recent pharmacological research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a methanesulfonylpiperazine moiety and dimethoxybenzamide group, has been investigated for its biological activity and mechanism of action in various disease models.

Recent studies have focused on the compound's role as a modulator of specific signaling pathways, particularly those involved in inflammatory and neurodegenerative diseases. Preliminary data suggest that it exhibits high affinity for certain protein targets, which may underlie its observed effects in preclinical models. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's pharmacokinetic properties and metabolic stability. The results indicated favorable absorption and distribution profiles, with moderate clearance rates. Additionally, in vitro assays demonstrated its ability to cross the blood-brain barrier, suggesting potential utility in central nervous system disorders.

Another key area of investigation has been the compound's safety profile. Toxicology studies conducted in animal models reported no significant adverse effects at therapeutic doses, although further long-term studies are warranted. These findings position N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-2,3-dimethoxybenzamide hydrochloride as a viable lead compound for drug development.

Future research directions include optimization of the compound's structure to enhance potency and selectivity, as well as exploration of its therapeutic potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule through the drug discovery pipeline.